Cas no 1250663-38-7 (Methyl 3-amino-4,5-dichlorobenzoate)

• Product Name: Methyl 3-amino-4,5-dichlorobenzoate
• CAS No: 1250663-38-7
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• MDL: MFCD14694721
• CID: 1083815
• PubChem ID: 56828502
• Update Time: 2025-10-29

Methyl 3-amino-4,5-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4,5-dichlorobenzoate
• C71987
• SCHEMBL22081924
• MFCD14694721
• AKOS010564564
• Methyl3-amino-4,5-dichlorobenzoate
• EN300-201893
• CS-0163049
• A928243
• DS-16864
• DB-351937
• 1250663-38-7
• SB79592
• Benzoic acid, 3-amino-4,5-dichloro-, methyl ester
• AMY28165

• MDL： MFCD14694721
• Inchi： 1S/C8H7Cl2NO2/c1-13-8(12)4-2-5(9)7(10)6(11)3-4/h2-3H,11H2,1H3
• InChI Key： VAEQHZXRVKQYBW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)OC)=CC=1N)Cl

Computed Properties

• Exact Mass: 218.9853839g/mol
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-amino-4,5-dichlorobenzoate

Methyl 3-amino-4,5-dichlorobenzoate (CAS No. 1250663-38-7): Properties, Applications, and Market Insights

Methyl 3-amino-4,5-dichlorobenzoate (CAS No. 1250663-38-7) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative of benzoic acid is characterized by its amino and dichloro functional groups, which contribute to its unique chemical properties. The compound is often used as a key intermediate in the synthesis of more complex molecules, making it a valuable asset in modern chemical research.

The molecular formula of Methyl 3-amino-4,5-dichlorobenzoate is C₈H₇Cl₂NO₂, with a molecular weight of 220.05 g/mol. Its structure features a benzoate core substituted with an amino group at the 3-position and chlorine atoms at the 4 and 5 positions. This arrangement imparts specific reactivity patterns, making it useful for nucleophilic substitution reactions and cross-coupling reactions, which are pivotal in drug discovery and material science.

In recent years, the demand for Methyl 3-amino-4,5-dichlorobenzoate has grown due to its role in the development of novel pharmaceutical intermediates. Researchers are particularly interested in its potential for creating antimicrobial agents and anti-inflammatory compounds, aligning with the global focus on combating antibiotic resistance and chronic diseases. The compound's versatility also extends to agrochemical applications, where it serves as a precursor for herbicides and fungicides.

From a market perspective, Methyl 3-amino-4,5-dichlorobenzoate is gaining traction in regions with robust pharmaceutical and agricultural sectors, such as North America, Europe, and Asia-Pacific. The rise of green chemistry and sustainable synthesis methods has further driven interest in this compound, as researchers explore eco-friendly routes for its production. Companies specializing in fine chemicals and custom synthesis are actively listing this product to meet the growing demand.

For laboratory use, Methyl 3-amino-4,5-dichlorobenzoate is typically supplied as a white to off-white crystalline powder. It is soluble in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but has limited solubility in water. Proper storage conditions—such as keeping the compound in a cool, dry place away from light—are essential to maintain its stability and shelf life.

One of the trending topics in chemical research is the optimization of heterocyclic compound synthesis, where Methyl 3-amino-4,5-dichlorobenzoate plays a crucial role. Its amino group allows for further functionalization, enabling the creation of diverse heterocyclic scaffolds. This aligns with the increasing demand for drug-like molecules in medicinal chemistry, as highlighted by recent publications in journals like Organic Letters and Journal of Medicinal Chemistry.

In addition to its scientific applications, Methyl 3-amino-4,5-dichlorobenzoate is also a subject of interest for patent filings. Recent innovations focus on its use in catalytic processes and asymmetric synthesis, reflecting the broader industry shift toward efficient and selective chemical transformations. Companies investing in intellectual property (IP) related to this compound are positioning themselves competitively in the specialty chemicals market.

For researchers and procurement specialists, sourcing high-quality Methyl 3-amino-4,5-dichlorobenzoate is critical. Key considerations include purity levels (typically ≥98% for research-grade material), supplier reliability, and regulatory compliance. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify the compound's identity and quality.

Looking ahead, the applications of Methyl 3-amino-4,5-dichlorobenzoate are expected to expand, particularly in the fields of bioconjugation and material science. Its structural features make it a promising candidate for designing fluorescent probes and polymeric materials, which are areas of high interest in both academia and industry. As synthetic methodologies advance, the compound's utility in high-throughput screening and combinatorial chemistry is also likely to grow.

In summary, Methyl 3-amino-4,5-dichlorobenzoate (CAS No. 1250663-38-7) is a multifaceted compound with broad relevance in modern chemistry. Its role in pharmaceutical development, agrochemical innovation, and advanced material design underscores its importance in research and industrial applications. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the landscape of specialty chemicals.